
Application Note & Protocol: Quantification of
Intracellular Carbovir Triphosphate Levels by

HPLC

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Epzicom

Cat. No.: B130283 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carbovir is a potent nucleoside reverse transcriptase inhibitor (NRTI) used in the treatment of

HIV infection. Upon entering the cell, carbovir is phosphorylated to its active form, carbovir

triphosphate (CBV-TP). CBV-TP acts as a competitive inhibitor of the viral reverse transcriptase

and causes chain termination when incorporated into the viral DNA. The intracellular

concentration of CBV-TP is a critical determinant of the drug's antiretroviral activity. Therefore,

accurate and sensitive quantification of intracellular CBV-TP levels is essential for

pharmacokinetic studies, dose optimization, and understanding the mechanisms of drug action

and resistance. This application note provides a detailed protocol for the quantification of

intracellular CBV-TP in peripheral blood mononuclear cells (PBMCs) using High-Performance

Liquid Chromatography (HPLC), often coupled with tandem mass spectrometry (HPLC-MS/MS)

for enhanced sensitivity and specificity.
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1. PBMC Isolation
(e.g., from whole blood)

2. Cell Counting and Lysis

3. Intracellular Nucleotide Extraction
(e.g., Acetonitrile Precipitation)

4. Sample Processing
(Evaporation & Reconstitution)

5. HPLC-MS/MS Analysis

6. Data Acquisition and Quantification

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b130283?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Intracellular Carbovir Triphosphate Levels by HPLC]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b130283#quantifying-intracellular-
carbovir-triphosphate-levels-by-hplc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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